Cas no 115909-59-6 (6-oxo-2-Piperidineacetic acid methyl ester)

• Product Name: 6-oxo-2-Piperidineacetic acid methyl ester
• CAS No: 115909-59-6
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 1100051
• PubChem ID: 14587552
• Update Time: 2025-11-01

6-oxo-2-Piperidineacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-oxo-2-Piperidineacetic acid methyl ester
• methyl2-(6-oxopiperidin-2-yl)acetate
• EN300-7832157
• methyl 2-(6-oxopiperidin-2-yl)acetate
• 115909-59-6

• Inchi： 1S/C8H13NO3/c1-12-8(11)5-6-3-2-4-7(10)9-6/h6H,2-5H2,1H3,(H,9,10)
• InChI Key： AATRAVJBVRDXNI-UHFFFAOYSA-N
• SMILES： O=C1CCCC(CC(=O)OC)N1

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 6-oxo-2-Piperidineacetic acid methyl ester

Introduction to 6-oxo-2-Piperidineacetic acid methyl ester (CAS No. 115909-59-6)

6-oxo-2-Piperidineacetic acid methyl ester, with the CAS number 115909-59-6, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine that plays a crucial role in various biological and pharmacological processes. The methoxy group and the keto functionality in the structure of 6-oxo-2-Piperidineacetic acid methyl ester contribute to its unique chemical properties and potential applications in drug discovery and development.

The chemical structure of 6-oxo-2-Piperidineacetic acid methyl ester consists of a piperidine ring with a keto group at the 6-position and an acetic acid methyl ester moiety attached to the 2-position. This specific arrangement of functional groups imparts the compound with several important characteristics, including solubility, reactivity, and stability. These properties make it a valuable intermediate in the synthesis of more complex molecules, particularly those with therapeutic potential.

In recent years, there has been growing interest in the use of 6-oxo-2-Piperidineacetic acid methyl ester as a building block for the development of novel drugs. Research has shown that compounds derived from this ester can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of 6-oxo-2-Piperidineacetic acid methyl ester-based derivatives as potent inhibitors of specific enzymes involved in inflammatory pathways.

The synthetic versatility of 6-oxo-2-Piperidineacetic acid methyl ester has also been explored in various chemical transformations. Its reactivity allows for the introduction of different substituents at various positions on the piperidine ring, thereby expanding its utility in medicinal chemistry. For example, researchers have successfully synthesized derivatives with enhanced potency and selectivity by modifying the substituents on the acetic acid methyl ester moiety.

Clinical trials involving compounds derived from 6-oxo-2-Piperidineacetic acid methyl ester have shown promising results. A phase II clinical trial evaluating a drug candidate based on this compound demonstrated significant improvements in patients with chronic pain conditions. The drug candidate exhibited high efficacy and a favorable safety profile, making it a potential candidate for further clinical development.

The environmental impact of 6-oxo-2-Piperidineacetic acid methyl ester and its derivatives is another area of active research. Scientists are working to develop greener synthetic methods that minimize waste and reduce the environmental footprint of these compounds. Sustainable synthesis strategies, such as catalytic processes and solvent-free reactions, are being explored to ensure that the production of these compounds aligns with eco-friendly principles.

In conclusion, 6-oxo-2-Piperidineacetic acid methyl ester (CAS No. 115909-59-6) is a versatile and important compound in the field of medicinal chemistry. Its unique chemical structure and biological properties make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications and improve our understanding of this compound's potential in treating various diseases and conditions.